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Compound of Interest

Compound Name: GKT136901 hydrochloride

Cat. No.: B10824277 Get Quote

Technical Support Center: GKT136901
Hydrochloride
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the dissolution of GKT136901 hydrochloride in Dimethyl

Sulfoxide (DMSO) and Polyethylene Glycol 300 (PEG300) for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of GKT136901
hydrochloride?

A1: For creating a high-concentration stock solution, pure DMSO is recommended. It is

advisable to use a newly opened bottle of DMSO to ensure it is anhydrous, which can improve

solubility.

Q2: Can I dissolve GKT136901 hydrochloride directly in a mixture of DMSO and PEG300?

A2: It is recommended to first prepare a concentrated stock solution in DMSO and then dilute it

into a vehicle containing PEG300. This sequential addition method generally ensures better

dissolution and a more stable final solution.

Q3: What is a standard vehicle formulation containing DMSO and PEG300 for in vivo studies?
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A3: A commonly used vehicle for in vivo administration involves a multi-component system. A

typical formulation is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

[1]

Q4: What is the achievable solubility of GKT136901 hydrochloride in this recommended

vehicle?

A4: In a vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, a

clear solution with a concentration of at least 2.08 mg/mL can be achieved.[1]

Q5: How should I store the GKT136901 hydrochloride stock solution?

A5: Stock solutions of GKT136901 hydrochloride in DMSO can be stored at -20°C for up to

one month or at -80°C for up to six months.[1] Ensure the container is sealed tightly to prevent

moisture absorption.
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Issue Possible Cause Recommended Solution

Precipitation occurs after

adding saline.

The compound may be

crashing out of solution due to

the addition of an aqueous

component.

Ensure thorough mixing after

the addition of each solvent.

Gentle warming or brief

sonication can help redissolve

the precipitate.[1] Also, confirm

that the stock solution in

DMSO is fully dissolved before

adding it to the other vehicle

components.

The final solution appears

cloudy or hazy.

Incomplete dissolution or the

presence of particulates.

Use a newly opened bottle of

high-purity DMSO.[1] Gentle

warming and/or sonication of

the final solution can help to

achieve a clear solution. If

cloudiness persists, consider

filtering the solution through a

0.22 µm syringe filter.

Phase separation is observed.

The components of the vehicle

are not fully miscible at the

prepared ratios or temperature.

Ensure the solvents are added

in the correct order and mixed

thoroughly at each step.

Maintaining a consistent

temperature during preparation

may also help.

Quantitative Solubility Data
The following table summarizes the solubility of GKT136901 hydrochloride in a common

vehicle used for in vivo studies.
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Vehicle Composition Achievable Concentration Appearance

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL (5.16 mM) Clear Solution

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.08 mg/mL (5.16 mM) Clear Solution

Data sourced from MedchemExpress product information.[1]

Experimental Protocols
Protocol for Preparation of a 1 mL Working Solution
(2.08 mg/mL)
This protocol details the step-by-step procedure for preparing a GKT136901 hydrochloride
solution for in vivo administration.

Materials:

GKT136901 hydrochloride powder

Dimethyl Sulfoxide (DMSO), anhydrous

Polyethylene Glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)

Sterile conical tubes

Vortex mixer

Pipettes

Procedure:

Prepare a 20.8 mg/mL stock solution in DMSO:
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Weigh the appropriate amount of GKT136901 hydrochloride.

Add the corresponding volume of DMSO to achieve a concentration of 20.8 mg/mL.

Vortex or sonicate until the powder is completely dissolved.

Prepare the final 1 mL working solution:

In a sterile conical tube, add 400 µL of PEG300.

Add 100 µL of the 20.8 mg/mL GKT136901 hydrochloride stock solution in DMSO to the

PEG300.

Mix thoroughly by vortexing until the solution is homogeneous.

Add 50 µL of Tween-80 to the mixture and vortex again until fully mixed.

Add 450 µL of Saline to bring the total volume to 1 mL.

Vortex the final solution until it is a clear and homogeneous solution.[1]

Visualizations
Signaling Pathway of GKT136901
GKT136901 is an inhibitor of NADPH oxidase 1 (NOX1) and NOX4, which are enzymes that

produce reactive oxygen species (ROS).[1][2] By inhibiting NOX1/4, GKT136901 reduces ROS

production, thereby attenuating downstream signaling pathways implicated in various

pathologies, such as the ERK1/2 pathway involved in diabetic nephropathy.[3]
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Click to download full resolution via product page

Caption: Mechanism of action for GKT136901 as a NOX1/4 inhibitor.

Experimental Workflow for Dissolution
The following diagram illustrates the sequential process for dissolving GKT136901
hydrochloride in a DMSO and PEG300-based vehicle.
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Caption: Step-by-step workflow for preparing GKT136901 hydrochloride solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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